![molecular formula C19H21FO2 B3828385 1-adamantyl[3-(4-fluorophenyl)-2-oxiranyl]methanone](/img/structure/B3828385.png)
1-adamantyl[3-(4-fluorophenyl)-2-oxiranyl]methanone
Overview
Description
“1-adamantyl[3-(4-fluorophenyl)-2-oxiranyl]methanone” is a chemical compound with the linear formula C19H21FO2 . It is a member of the adamantane family, which are commercially important in treatments for neurological conditions and type-2 diabetes, aside from their anti-viral abilities .
Molecular Structure Analysis
The molecular structure of “1-adamantyl[3-(4-fluorophenyl)-2-oxiranyl]methanone” is characterized by the presence of an adamantane moiety, a fluorophenyl group, and an oxiranyl group . The adamantane moiety is a tricyclic compound that contributes to the unique structural, biological, and stimulus-responsive properties of the molecule .Chemical Reactions Analysis
While specific chemical reactions involving “1-adamantyl[3-(4-fluorophenyl)-2-oxiranyl]methanone” are not detailed in the searched resources, it is known that adamantyl-based compounds can undergo a variety of reactions. For instance, the reaction of 1-[isocyanato(phenyl)methyl]adamantane with fluorine(chlorine)-containing anilines gave a series of 1,3-disubstituted ureas .Safety and Hazards
Future Directions
Adamantyl-based compounds are of significant scientific and practical interest due to their unique properties and potential applications in various fields . Future research may focus on exploring the synthesis, properties, and potential applications of “1-adamantyl[3-(4-fluorophenyl)-2-oxiranyl]methanone” and related compounds.
properties
IUPAC Name |
1-adamantyl-[3-(4-fluorophenyl)oxiran-2-yl]methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FO2/c20-15-3-1-14(2-4-15)16-17(22-16)18(21)19-8-11-5-12(9-19)7-13(6-11)10-19/h1-4,11-13,16-17H,5-10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOXSRQRIHVXPKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)C4C(O4)C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Adamantyl(3-(4-fluorophenyl)-2-oxiranyl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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